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Compound of Interest

Compound Name: Doxaprost

Cat. No.: B1670898 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Doxaprost, a potent synthetic analogue of prostaglandin F2α (PGF2α), is a

critical tool in bovine reproductive management. Its primary function is to induce luteolysis, the

regression of the corpus luteum (CL), which results in a decrease in progesterone production

and allows the animal to return to estrus.[1][2][3] This action is fundamental to various estrus

synchronization and timed artificial insemination (TAI) protocols designed to improve

reproductive efficiency in both dairy and beef cattle.[4][5] These protocols enhance breeding

management by grouping females for insemination, reducing the need for labor-intensive

estrus detection, and shortening the calving interval.[6][7]

Mechanism of Action
Doxaprost, like other PGF2α analogues, acts on the mature corpus luteum (generally

responsive from day 5 of the estrous cycle onwards).[2][5] The binding of PGF2α to its

receptors on luteal cells initiates a cascade of intracellular events leading to luteolysis. This

process involves a rapid decrease in progesterone secretion and structural regression of the

CL.[1][8] Key mechanisms include reduced luteal blood flow and the initiation of apoptosis

(programmed cell death) within luteal cells.[1][9] The decline in progesterone allows for the final

maturation of a dominant follicle and the subsequent onset of estrus and ovulation.[10]

A diagram illustrating the PGF2α signaling pathway is provided below.
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Caption: PGF2α (e.g., Doxaprost) signaling cascade in a bovine luteal cell.
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Quantitative Data on Administration and Efficacy
The efficacy of Doxaprost is comparable to other commercially available PGF2α analogues

like Dinoprost and Cloprostenol.[11][12] The choice of product often depends on cost,

veterinarian preference, and specific protocol requirements. The tables below summarize

typical dosages and reported efficacy data from various synchronization protocols.

Table 1: Doxaprost Dosage and Administration Note: Specific dosages can vary by product

formulation. Always consult the product label.

Parameter Recommendation Notes

Active Ingredient d-Cloprostenol
A potent synthetic PGF2α

analogue.

Standard Dose 150 µg
Equivalent to a 2 mL injection

of a 75 µg/mL solution.

Route Intramuscular (IM) [12]

Timing Protocol-dependent

Administered on specific days

of a synchronization schedule

(e.g., Day 7 of Ovsynch).[7]

Withdrawal Period Consult product label Varies for meat and milk.

Table 2: Comparative Efficacy in Timed AI Protocols Pregnancy Per AI (P/AI) rates can vary

significantly based on herd fertility, nutrition, body condition score, and protocol compliance.
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Protocol PGF2α Analogue P/AI Rate (%) Study Population

Ovsynch Dinoprost ~35-45%
Lactating Dairy

Cows[4]

Co-Synch Generic PGF2α 57% Dairy Cows[6]

Double-Ovsynch Generic PGF2α 49.7% Dairy Cows[4]

Modified Double-

Ovsynch
Generic PGF2α 68.5%

Hanwoo Beef

Cows[13]

CIDR-Synch d-Cloprostenol 40%
Dairy Buffaloes[10]

[12]

CIDR-Synch Dinoprost 36% Dairy Buffaloes[10]

Experimental Protocols
Detailed methodologies are crucial for reproducible results. The following are standard

protocols where Doxaprost can be effectively utilized.

Protocol 1: Ovsynch (Fixed-Time AI)
The Ovsynch protocol is a cornerstone of reproductive management, allowing for TAI without

the need for estrus detection.[4][6]

Objective: To synchronize ovulation for fixed-time artificial insemination in cycling cows.

Materials:

Gonadotropin-releasing hormone (GnRH)

Doxaprost (or other PGF2α analogue)

Semen for AI

Syringes and needles

AI equipment
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Methodology:

Day 0: Administer first injection of GnRH (100 mcg, IM). This will either ovulate a dominant

follicle or luteinize it, initiating a new follicular wave.[14]

Day 7: Administer Doxaprost (150 µg, IM). This induces luteolysis of the CL formed after the

Day 0 injection or any other mature CL present.[2]

Day 9 (56 hours after Doxaprost): Administer a second injection of GnRH (100 mcg, IM).

This injection triggers a synchronized LH surge, leading to ovulation of the new dominant

follicle.[7]

Day 10 (16 hours after second GnRH): Perform fixed-time artificial insemination (TAI).[15]

The workflow for a standard Ovsynch protocol is visualized below.
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Ovsynch Protocol Workflow

Day 0
Administer GnRH

Day 7
Administer Doxaprost (PGF2α)

7 days

Day 9 (56h later)
Administer GnRH

56 hours

Day 10 (16h later)
Timed AI

16 hours

Pregnancy Check
(Day 30-40 post-AI)

~30 days

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Tree for Doxaprost Protocol Selection

Evaluate Herd
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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